Cas no 2034309-64-1 (4-Methoxy-1-(1-((3-methoxyphenyl)sulfonyl)azetidin-3-yl)piperidine)

• Product Name: 4-Methoxy-1-(1-((3-methoxyphenyl)sulfonyl)azetidin-3-yl)piperidine
• CAS No: 2034309-64-1
• MF: C₁₆H₂₄N₂O₄S
• MW: 340.437763214111
• CID: 5334141
• Update Time: 2025-06-19

4-Methoxy-1-(1-((3-methoxyphenyl)sulfonyl)azetidin-3-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-1-(1-((3-methoxyphenyl)sulfonyl)azetidin-3-yl)piperidine
• 4-methoxy-1-[1-(3-methoxyphenyl)sulfonylazetidin-3-yl]piperidine
• 4-Methoxy-1-(1-((3-methoxyphenyl)sulfonyl)azetidin-3-yl)piperidine

• Inchi： 1S/C16H24N2O4S/c1-21-14-6-8-17(9-7-14)13-11-18(12-13)23(19,20)16-5-3-4-15(10-16)22-2/h3-5,10,13-14H,6-9,11-12H2,1-2H3
• InChI Key： XVJILECUTNBWIO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)OC)(N1CC(C1)N1CCC(CC1)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 479
• XLogP3: 1.3
• Topological Polar Surface Area: 67.5

Additional information on 4-Methoxy-1-(1-((3-methoxyphenyl)sulfonyl)azetidin-3-yl)piperidine

Introducing 4-Methoxy-1-(1-((3-methoxyphenyl)sulfonyl)azetidin-3-yl)piperidine (CAS No. 2034309-64-1): A Promising Compound in Modern Medicinal Chemistry

4-Methoxy-1-(1-((3-methoxyphenyl)sulfonyl)azetidin-3-yl)piperidine, identified by its CAS number 2034309-64-1, represents a significant advancement in the field of medicinal chemistry. This compound, featuring a complex structural framework, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of a piperidine core and a sulfonyl substituent appended to an azetidin ring suggests a high degree of molecular complexity, which is often associated with enhanced binding affinity and selectivity in drug design.

The 4-methoxy moiety in the molecular structure further contributes to the compound's unique chemical properties, influencing both its solubility and metabolic stability. These characteristics make it a valuable candidate for further exploration in pharmaceutical research. Recent studies have highlighted the importance of piperidine derivatives in the development of small-molecule drugs due to their favorable pharmacokinetic profiles and ability to interact with biological targets with high precision.

In the realm of medicinal chemistry, the synthesis and optimization of heterocyclic compounds like 4-Methoxy-1-(1-((3-methoxyphenyl)sulfonyl)azetidin-3-yl)piperidine are of paramount importance. The compound's structural features, including the azetidin ring system, have been shown to exhibit promising biological activity across various disease pathways. Specifically, the sulfonyl group has been implicated in modulating enzyme activity, making this class of compounds attractive for therapeutic intervention.

Recent advancements in drug discovery have emphasized the role of structure-based drug design, where computational methods are employed to predict and optimize molecular interactions. The complex architecture of 4-Methoxy-1-(1-((3-methoxyphenyl)sulfonyl)azetidin-3-yl)piperidine presents an excellent opportunity for such approaches. By leveraging high-throughput screening and molecular docking techniques, researchers can rapidly identify potential binding sites and refine the compound's structure to enhance its therapeutic efficacy.

The pharmacological properties of this compound are further intriguing due to its ability to engage with multiple biological targets simultaneously. This multitarget engagement is increasingly recognized as a key strategy in addressing complex diseases such as cancer and neurodegenerative disorders. The combination of a methoxy group and a sulfonyl moiety in its structure may contribute to its ability to modulate signaling pathways involved in these conditions.

Moreover, the synthesis of 4-Methoxy-1-(1-((3-methoxyphenyl)sulfonyl)azetidin-3-yl)piperidine involves sophisticated organic chemistry techniques, reflecting the cutting-edge nature of modern medicinal chemistry research. The development of efficient synthetic routes is crucial for translating laboratory discoveries into viable therapeutic options. Researchers have been exploring novel methodologies to streamline the synthesis process, ensuring scalability and cost-effectiveness for future clinical applications.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it a candidate for use in diagnostic imaging and biomarker discovery. The ability to label biological targets with such precise molecular probes could revolutionize early detection and monitoring of diseases at the molecular level.

In conclusion, 4-Methoxy-1-(1-((3-methoxyphenyl)sulfonyl)azetidin-3-yl)piperidine (CAS No. 2034309-64-1) stands as a testament to the innovative spirit of contemporary medicinal chemistry. Its complex architecture, combined with promising pharmacological properties, positions it as a cornerstone compound for future research endeavors. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly vital role in shaping next-generation therapeutics.